Cas no 58946-33-1 (2-Furanacetic acid, a-oxo-, sodium salt (1:1))
58946-33-1 structure
Product Name:2-Furanacetic acid, a-oxo-, sodium salt (1:1)
CAS No:58946-33-1
MF:C6H3NaO4
MW:162.075392961502
CID:372397
PubChem ID:23684898
Update Time:2025-04-19
2-Furanacetic acid, a-oxo-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanacetic acid, a-oxo-, sodium salt (1:1)
- sodium alpha-oxofuran-2-acetate
- sodium,2-(furan-2-yl)-2-oxoacetate
- sodium furan-2-yl(oxo)acetate
- 58946-33-1
- NS00088643
- DTXSID20207690
- EINECS 261-511-4
-
- Inchi: 1S/C6H4O4.Na/c7-5(6(8)9)4-2-1-3-10-4;/h1-3H,(H,8,9);/q;+1/p-1
- InChI Key: CWVQEFSEJJBCLC-UHFFFAOYSA-M
- SMILES: [Na+].O1C=CC=C1C(C(=O)[O-])=O
Computed Properties
- Exact Mass: 161.992903
- Monoisotopic Mass: 161.992903
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.3
Experimental Properties
- Boiling Point: 235°C at 760 mmHg
- Flash Point: 95.9°C
2-Furanacetic acid, a-oxo-, sodium salt (1:1) Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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